Cas no 2770530-02-2 (4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate)

4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate is a specialized piperazine derivative used in peptide synthesis and medicinal chemistry research. The tert-butyl and fluorenylmethyl (Fmoc) protecting groups enhance its stability and selectivity during solid-phase peptide synthesis (SPPS), allowing for controlled deprotection under mild conditions. The cyano group at the 2-position introduces additional reactivity, facilitating further functionalization. This compound is particularly valuable in the synthesis of complex heterocycles and modified peptides, offering precise control over reaction pathways. Its high purity and well-defined structure make it a reliable intermediate for constructing tailored molecular architectures in pharmaceutical and biochemical applications.
4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate structure
2770530-02-2 structure
Product Name:4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate
CAS No:2770530-02-2
MF:C25H27N3O4
MW:433.499586343765
CID:6616086
PubChem ID:165992180
Update Time:2025-10-29

4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate
    • 2770530-02-2
    • EN300-37396891
    • Inchi: 1S/C25H27N3O4/c1-25(2,3)32-23(29)27-12-13-28(17(14-26)15-27)24(30)31-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-13,15-16H2,1-3H3
    • InChI Key: XBHNMPVLDZQCHI-UHFFFAOYSA-N
    • SMILES: O(C(N1CCN(C(=O)OC(C)(C)C)CC1C#N)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 433.20015635g/mol
  • Monoisotopic Mass: 433.20015635g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 732
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 82.9Ų

4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate Pricemore >>

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Additional information on 4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate

Comprehensive Overview of 4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate (CAS No. 2770530-02-2)

The compound 4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate (CAS No. 2770530-02-2) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the fluorenylmethyl (Fmoc) protecting group and the cyanopiperazine core, make it a valuable intermediate for peptide synthesis and drug discovery. Researchers and chemists are increasingly interested in this compound due to its versatility in constructing complex molecular architectures.

In recent years, the demand for Fmoc-protected compounds like 4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate has surged, driven by advancements in peptide-based therapeutics and bioconjugation techniques. The compound’s tert-butyl and cyano functionalities further enhance its reactivity, enabling selective modifications in multi-step synthetic routes. This aligns with the growing trend of green chemistry and atom-economical processes, as it minimizes waste and improves yield efficiency.

One of the most frequently searched topics related to this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group in 4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate is particularly advantageous due to its orthogonality and ease of removal under mild basic conditions. This property is critical for researchers developing peptide drugs, antibody-drug conjugates (ADCs), and other biopharmaceuticals. Additionally, the compound’s piperazine scaffold is a common motif in bioactive molecules, contributing to its relevance in medicinal chemistry.

Another area of interest is the compound’s potential in catalysis and material science. The cyanopiperazine moiety can act as a ligand in metal-catalyzed reactions, while the Fmoc group offers opportunities for surface functionalization in nanomaterials. This dual functionality makes 4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate a subject of study in interdisciplinary research, bridging gaps between organic synthesis and nanotechnology.

From a commercial perspective, the compound’s CAS No. 2770530-02-2 is often queried in databases for supplier availability and pricing trends. Its niche application scope ensures consistent demand, particularly from contract research organizations (CROs) and academic laboratories. Quality control parameters, such as HPLC purity and spectroscopic characterization, are also critical for end-users, reflecting the compound’s high-value status.

In summary, 4-tert-butyl 1-(9H-fluoren-9-yl)methyl 2-cyanopiperazine-1,4-dicarboxylate (CAS No. 2770530-02-2) is a multifaceted compound with broad utility in drug development, peptide chemistry, and advanced materials. Its structural complexity and functional diversity continue to inspire innovative applications, making it a cornerstone in modern synthetic chemistry.

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